Cas no 2137764-16-8 (Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 6-cyclopropyl-1,2,3,4-tetrahydro-, methyl ester)

• Product Name: Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 6-cyclopropyl-1,2,3,4-tetrahydro-, methyl ester
• CAS No: 2137764-16-8
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5279011
• Update Time: 2025-05-20

Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 6-cyclopropyl-1,2,3,4-tetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 6-cyclopropyl-1,2,3,4-tetrahydro-, methyl ester

• Inchi： 1S/C11H15N3O2/c1-16-11(15)8-10-12-5-2-6-14(10)9(13-8)7-3-4-7/h7,12H,2-6H2,1H3
• InChI Key： DUZBMMJBWQKOAL-UHFFFAOYSA-N
• SMILES： C12=C(C(OC)=O)N=C(C3CC3)N1CCCN2

Additional information on Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 6-cyclopropyl-1,2,3,4-tetrahydro-, methyl ester

Recent Advances in the Study of Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 6-cyclopropyl-1,2,3,4-tetrahydro-, methyl ester (CAS: 2137764-16-8)

The compound Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 6-cyclopropyl-1,2,3,4-tetrahydro-, methyl ester (CAS: 2137764-16-8) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is known for its versatility in drug discovery, particularly in the development of small molecule inhibitors targeting various enzymes and receptors. Recent studies have explored its synthesis, structural modifications, and biological activities, providing valuable insights for future research and development.

One of the key areas of interest is the compound's role as a building block for the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the imidazo[1,5-a]pyrimidine core has shown promise in modulating their activity. Researchers have reported efficient synthetic routes for this compound, highlighting its scalability and potential for industrial applications. The methyl ester moiety, in particular, has been instrumental in facilitating further derivatization, enabling the exploration of diverse chemical space.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory activity against a panel of kinases. The results demonstrated selective inhibition of certain kinase isoforms, suggesting its potential as a lead compound for the development of targeted therapies. Molecular docking studies further elucidated the binding interactions, providing a structural basis for future optimization efforts. These findings underscore the importance of this scaffold in rational drug design.

Another notable application of this compound is in the field of infectious diseases. Preliminary studies have indicated its efficacy against bacterial and viral pathogens, possibly through interference with essential microbial enzymes. The cyclopropyl substituent has been hypothesized to enhance membrane permeability, thereby improving bioavailability. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.

From a synthetic chemistry perspective, recent advancements have focused on green chemistry approaches to produce this compound with minimal environmental impact. Catalytic methods and solvent-free reactions have been explored, yielding high purity products with improved yields. These innovations not only address sustainability concerns but also reduce production costs, making the compound more accessible for large-scale applications.

In conclusion, Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 6-cyclopropyl-1,2,3,4-tetrahydro-, methyl ester (CAS: 2137764-16-8) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties, paving the way for future drug development. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically relevant therapies.